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Compound of Interest

Compound Name: (+/-)-alpha-Tocopherol Acetate-d3

Cat. No.: B12423330

Get Quote

Document Control:

Subject: (+/-)-alpha-Tocopherol Acetate-d3 (Isotopic Internal Standard)

CAS Registry Number: 2742364-46-9 (Labeled); 7695-91-2 (Unlabeled Parent)[1]

Intended Audience: Analytical Chemists, DMPK Researchers, Laboratory Safety Officers.

Executive Summary
(+/-)-alpha-Tocopherol Acetate-d3 is a stable isotope-labeled analog of Vitamin E acetate,

utilized primarily as an Internal Standard (IS) in quantitative mass spectrometry (LC-MS/GC-

MS).[1] While the parent compound is widely regarded as a low-toxicity food additive, the

laboratory standard requires rigorous handling protocols to maintain isotopic purity and prevent

oxidative degradation.[1]

This guide synthesizes safety data with high-precision handling methodologies. It moves

beyond generic SDS requirements to address the specific needs of trace-level quantitative

analysis, where standard degradation directly correlates to data failure.
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Part 1: Chemical Identity & Physicochemical
Properties[1]
Understanding the physical nature of this compound is the first step in safe handling. It is a

viscous, lipophilic oil, making it prone to "creeping" on glass surfaces and difficult to pipette

accurately without positive displacement tools.

Table 1: Chemical Specification & Properties

Property Data

Chemical Name
(+/-)-alpha-Tocopherol Acetate-d3 (all-rac-alpha-

Tocopherol Acetate-d3)

CAS Number 2742364-46-9 (Labeled)

Molecular Formula C31H49D3O3

Molecular Weight 475.8 g/mol

Appearance Clear, viscous yellow oil

Solubility
Soluble in Ethanol, DMSO, DMF, Chloroform,

Hexane.[1] Insoluble in Water.

Density ~0.95 - 0.96 g/cm³ (Floats on water)

Stability Factors
Sensitive to Light (UV), Oxygen (Air), and Heat.

[1]

Part 2: Hazard Identification & Safety Profile (GHS)
[1]
While many regulatory bodies classify Vitamin E acetate as non-hazardous, a "Safety First"

approach in a research setting dictates treating it as a potential irritant. Isotope-labeled

compounds should always be handled with a higher degree of caution than their generic

counterparts due to the lack of exhaustive toxicological data on the specific isotopolog.[1]

GHS Classification (Conservative Approach)[1]
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Signal Word: Warning (Precautionary)

Hazard Statements:

H317: May cause an allergic skin reaction (Derived from parent compound data).[1]

H413: May cause long-term adverse effects in the aquatic environment.[1][2]

Precautionary Statements:

P280: Wear protective gloves/eye protection.[3][4][5][6]

P261: Avoid breathing mist/vapors.[4][5][7]

Critical Health Insights
Skin Sensitization: Prolonged contact with tocopherols can induce contact dermatitis in

sensitive individuals.

Inhalation Risk: As a viscous oil, it does not generate dust. However, if aerosolized (e.g.,

during high-pressure homogenization or nebulization), inhalation can cause lipoid

pneumonia.[1]

Ingestion: Low acute toxicity, but ingestion of large quantities may cause gastrointestinal

disturbance.

Part 3: Stability, Storage, and Preservation Logic[1]
The integrity of an Internal Standard is the foundation of analytical accuracy. (+/-)-alpha-
Tocopherol Acetate-d3 is an ester, making it more stable than free tocopherol, but it remains

susceptible to oxidation and photolysis.[1]

The Degradation Mechanism[1]
Oxidation: Exposure to air causes the formation of tocopheryl quinones, which changes the

mass and retention time, rendering the IS useless.

Hydrolysis: Moisture can hydrolyze the acetate ester, reverting it to free alpha-tocopherol-d3.

[1]
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Storage Protocol
Temperature: Store at -20°C. Long-term storage at -80°C is optimal but not strictly required if

the container is sealed correctly.[1]

Container: Amber glass vials with Teflon-lined screw caps.[1] Never store in plastic for long

periods due to lipophilic leaching.

Atmosphere: Headspace must be purged with Argon or Nitrogen.

Part 4: Operational Handling Workflow
To prevent moisture introduction and oxidation during aliquoting, a strict "Inert Handling"

workflow is required.

Diagram 1: Inert Atmosphere Handling Workflow
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Figure 1: Step-by-step workflow to ensure the stability of the hygroscopic and oxidation-prone

standard during handling.

Detailed Protocol: Preparation of Stock Solution
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Equilibration: Remove the vial from the freezer and allow it to warm to room temperature

(approx. 30 mins) inside a desiccator if possible. Why? Opening a cold vial condenses

atmospheric water into the oil, catalyzing hydrolysis.[1]

Weighing:

Place a clean volumetric flask (amber glass) on the balance.[1]

Tare the balance.

Use a glass Pasteur pipette or a positive displacement pipette to transfer the oil. Note:

Standard air-displacement pipettes are inaccurate for viscous oils.[1]

Dissolution:

Add solvent (Ethanol or Hexane) to the flask.[1]

Sonicate briefly (1-2 mins) to ensure complete dissolution.

Make up to volume.

Aliquot Storage: Do not store the bulk stock. Aliquot into single-use amber vials, purge with

Argon, and freeze.

Part 5: Analytical Application (The Scientific Logic)
Why use the d3-labeled acetate specifically? In LC-MS/MS, matrix effects (ion

suppression/enhancement) can drastically alter signal intensity.[1]

The Internal Standard Principle
Because (+/-)-alpha-Tocopherol Acetate-d3 is chemically identical to the analyte (Vitamin E

Acetate) but distinguishable by mass (+3 Da), it behaves identically during:

Extraction: It partitions into the organic layer at the exact same rate.

Chromatography: It co-elutes (or elutes very closely) with the analyte.

Ionization: It experiences the same suppression from matrix components.
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Diagram 2: Internal Standard Logic & Correction
Mechanism[1]
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of d3-Standard Liquid-Liquid Extraction Sample Loss / Error Variable Recovery LC-MS/MS Analysis

 Analyte & IS
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Click to download full resolution via product page

Figure 2: The self-validating logic of Isotope Dilution Mass Spectrometry. Any loss of analyte

during extraction is mathematically cancelled out by the proportional loss of the Internal

Standard.[1]

Part 6: Emergency & Disposal Protocols
First Aid Measures

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[5]

Skin Contact: Wash with soap and water.[4][5] Do not use organic solvents to clean skin, as

they may increase transdermal absorption.

Spill Cleanup:

Ventilate the area.[3][4][5][6][7][8]

Absorb with inert material (vermiculite, sand, or oil-absorbing pads).[1]

Clean surface with an ethanol-soaked tissue to remove the oily residue.[1]

Disposal[2][5][6][8][10]
Waste Stream: Dispose of as Organic Chemical Waste.

Regulatory: Do not discharge into drains.[4][5][7][8] Although toxicity is low, lipophilic

substances can accumulate in aquatic environments (LogP > 6).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12423330/docs?utm_src=pdf-body-img#technical-guide-alpha-tocopherol-acetate-d3-safety-handling-and-application-1
https://www.caymanchem.com/product/30081/plus-minus-alpha-tocopherol-acetate-d3
https://www.chemos.de/import/data/msds/GB_en/7695-91-2-A0002364-GB-en.pdf
https://isotope.com/product/attachment/DLM-11564-1MG/VITAMIN%20E%20ACETATE%20%28TOCOPHEROL%20ACETATE%29%20%28D6%2C%2098%25%29%20CP%2095%25%20-%20DLM-11564%20-%20V.1.0%20-%20US%20-%20English%20US.pdf
https://www.chemos.de/import/data/msds/GB_en/7695-91-2-A0002364-GB-en.pdf
https://www.carlroth.com/medias/SDB-3806-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4NjF8YXBwbGljYXRpb24vcGRmfGFHWTRMMmd3WVM4NU1UZ3lNalkxTVRFME5qVTBMMU5FUWw4ek9EQTJYMGRDWDBWT0xuQmtaZ3w2NWI4M2E0YTA4ZjkzZWY3YjIzZDdkYjBjZmQ3NzczMmRmYjMxNWY5Zjc1NjU0MWJiNzkwYTc3OWRlOTQwYzE1
https://isotope.com/product/attachment/DLM-11564-1MG/VITAMIN%20E%20ACETATE%20%28TOCOPHEROL%20ACETATE%29%20%28D6%2C%2098%25%29%20CP%2095%25%20-%20DLM-11564%20-%20V.1.0%20-%20US%20-%20English%20US.pdf
https://www.chemos.de/import/data/msds/GB_en/7695-91-2-A0002364-GB-en.pdf
https://www.nhrorganicoils.com/uploads/20230616134909e_Vitamin_E_SDS.pdf
https://www.carlroth.com/medias/SDB-NC17-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU3ODd8YXBwbGljYXRpb24vcGRmfGFEazJMMmc1Tnk4NU1UYzJORFk1T1RZeU56Z3lMMU5FUWw5T1F6RTNYMGRDWDBWT0xuQmtaZ3xhYmQyNWNlNWU2ZDgyN2VmNTQ4OGMyYWUzMjRlMTZlYWQ0NDU1M2QyNGYyZWU1ZGI3ZjNhZmUyMjhmMGU2ZDA5
https://download.basf.com/p1/000000000030176617_SDS_GEN_SE/en_SE/VITAMIN_E_500_BG_30176617_SDS_GEN_SE_en_1-0.pdf
https://www.caymanchem.com/product/30081/plus-minus-alpha-tocopherol-acetate-d3
https://www.caymanchem.com/product/30081/plus-minus-alpha-tocopherol-acetate-d3
https://isotope.com/product/attachment/DLM-11564-1MG/VITAMIN%20E%20ACETATE%20%28TOCOPHEROL%20ACETATE%29%20%28D6%2C%2098%25%29%20CP%2095%25%20-%20DLM-11564%20-%20V.1.0%20-%20US%20-%20English%20US.pdf
https://www.chemos.de/import/data/msds/GB_en/7695-91-2-A0002364-GB-en.pdf
https://www.carlroth.com/medias/SDB-NC17-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU3ODd8YXBwbGljYXRpb24vcGRmfGFEazJMMmc1Tnk4NU1UYzJORFk1T1RZeU56Z3lMMU5FUWw5T1F6RTNYMGRDWDBWT0xuQmtaZ3xhYmQyNWNlNWU2ZDgyN2VmNTQ4OGMyYWUzMjRlMTZlYWQ0NDU1M2QyNGYyZWU1ZGI3ZjNhZmUyMjhmMGU2ZDA5
https://download.basf.com/p1/000000000030176617_SDS_GEN_SE/en_SE/VITAMIN_E_500_BG_30176617_SDS_GEN_SE_en_1-0.pdf
https://www.caymanchem.com/product/30081/plus-minus-alpha-tocopherol-acetate-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information (NCBI). (2024).[1] PubChem Compound

Summary for CID 86472, alpha-Tocopherol acetate. Retrieved from [Link]

NIST Chemistry WebBook. (2023). alpha-Tocopherol acetate Spectral Data. Retrieved from

[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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